Cas no 2549003-94-1 (4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide)

• Product Name: 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide
• CAS No: 2549003-94-1
• MF: C₁₈H₂₁ClN₄O₃
• MW: 376.837342977524
• CID: 5312253
• PubChem ID: 167997020
• Update Time: 2025-11-04

4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2549003-94-1
• 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide
• 4-Chloro-N-[1-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]benzamide

• Inchi： 1S/C18H21ClN4O3/c1-21-11-15(17(25)22(2)18(21)26)23-9-7-14(8-10-23)20-16(24)12-3-5-13(19)6-4-12/h3-6,11,14H,7-10H2,1-2H3,(H,20,24)
• InChI Key： QKLOABMSJKETSU-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=CN(C)C(=O)N(C)C2=O)CC1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 377.1380433g/mol
• Monoisotopic Mass: 377.1380433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.80±0.20(Predicted)

Additional information on 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide

Introduction to 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide (CAS No. 2549003-94-1)

4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide, identified by its CAS number 2549003-94-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide is characterized by a benzamide core appended with a piperidine moiety and a 1H-pyrimido[1,2-a]imidazole scaffold. The presence of multiple heterocyclic rings and functional groups imparts unique chemical and biological properties to this molecule. Specifically, the chloro substituent on the benzene ring and the dioxo group within the pyrimidine ring are critical for its reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various kinases and enzymes involved in cancer progression. The structural features of 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide make it a potential candidate for such applications. Studies have shown that compounds with similar scaffolds can modulate the activity of proteins involved in cell signaling pathways critical for tumor growth and survival.

One of the most compelling aspects of this compound is its ability to interact with specific binding pockets on target proteins. The piperidine ring and the pyrimido[1,2-a]imidazole moiety provide multiple hydrogen bonding opportunities and hydrophobic interactions that are essential for high-affinity binding. This has led researchers to explore its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are known to play a pivotal role in cell cycle regulation.

Recent advancements in computational chemistry have enabled the rapid design and optimization of molecules like 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide. Molecular docking studies have predicted its binding affinity to various protein targets with promising results. These virtual screening approaches have been complemented by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 4-chloro-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group and the construction of the pyrimidine ring are particularly challenging steps that demand expertise in medicinal chemistry. However， recent methodologies have streamlined these processes， making it more feasible to produce this compound on a larger scale for further investigation.

From a pharmacological perspective， the biological activity of CAS No. 2549003-94-1 is influenced by its ability to cross cell membranes and reach intracellular targets. Preliminary studies have suggested that this compound exhibits good oral bioavailability， which is crucial for its potential therapeutic use. Additionally， its metabolic stability has been assessed through in vitro studies， providing insights into its potential pharmacokinetic profile.

The development of novel therapeutic agents often involves evaluating their efficacy and safety through preclinical studies. In vitro assays have been conducted to assess the inhibitory effects of CAS No. 2549003 -94 - 1 on various kinases and enzymes relevant to cancer biology. These assays have revealed promising results， particularly against enzymes overexpressed in certain types of tumors. Further preclinical studies are underway to validate these findings and explore potential side effects.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms， researchers can predict the biological activity of compounds like CAS No 25 - 49 - 00 - 39 - 94 - 01 with greater accuracy. These models take into account factors such as molecular descriptors、 physicochemical properties， and known bioactivity data from similar compounds to generate reliable predictions。

In conclusion， CAS No 25 -49 -00 -39 -94 -01 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。 Its potential as an inhibitor of key enzymes involved in cancer progression makes it an attractive candidate for further development。 As research continues to uncover new therapeutic targets， compounds like this one will play an increasingly important role in the fight against diseases such as cancer。